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Compound of Interest

Compound Name: PF-06747711

Cat. No.: B610007

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This document provides essential guidance on the proper disposal
procedures for PF-06747711, a potent and selective RORyt inverse agonist.

The following procedures are based on the Safety Data Sheet (SDS) for PF-06747711 (offered
as HY-112706 by MedChemExpress). Adherence to these guidelines, in conjunction with
institutional and local regulations, is crucial for maintaining a safe research environment.

Immediate Safety and Handling Precautions

Before handling PF-06747711, it is imperative to be familiar with its hazard profile. The
compound is classified as having acute oral toxicity (Category 4), causing skin and serious eye
irritation (Category 2 and 2A, respectively), and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.

Hand Protection: Use protective gloves.

Skin and Body Protection: Wear appropriate protective clothing.

Respiratory Protection: Use a suitable respirator.
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Engineering Controls:

o Ensure adequate ventilation in the work area.

e Provide an accessible safety shower and eye wash station.[1]

In case of accidental exposure, refer to the first aid measures outlined in the SDS.[1]

Summary of Disposal and Safety Data

For quick reference, the following table summarizes key information regarding the disposal and
safety of PF-06747711.

Parameter Information

Product Name PF-06747711 (Also known as HY-112706)

Acute toxicity, oral (Category 4); Skin irritation
Primary Hazard (Category 2); Serious eye irritation (Category
2A); Respiratory tract irritation.[1]

) Dispose of contents/container to an approved
Disposal Method )
waste disposal plant.[2]

_ Very toxic to aquatic life with long lasting effects.
Environmental Hazards ) )
[2] Avoid release to the environment.[2]

Absorb solutions with finely-powdered liquid-
Spill Containment binding material (e.g., diatomite, universal
binders).[1]

o Decontaminate surfaces and equipment by
Decontamination , _
scrubbing with alcohol.[1]

Step-by-Step Disposal Protocol

The proper disposal of PF-06747711, as with any chemical waste, must be conducted in a
manner that minimizes risk to personnel and the environment.

1. Waste Collection:
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Collect waste PF-06747711 and any contaminated materials (e.g., pipette tips, gloves,
absorbent pads) in a designated, properly labeled, and sealed waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) department.

. Spill Management:
In the event of a spill, prevent further leakage if it is safe to do so.
Keep the product away from drains and water courses.

Absorb the spill with a finely-powdered, liquid-binding material such as diatomite or a
universal binder.[1]

Collect the absorbed material and place it into a suitable container for disposal.
Decontaminate the affected surfaces and equipment by scrubbing with alcohol.[1]

Dispose of all contaminated materials as hazardous waste according to the procedures
outlined in this document.

. Final Disposal:

All waste containing PF-06747711 must be disposed of through an approved waste disposal
plant.[2]

Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of PF-06747711.
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Caption: Workflow for the proper disposal of PF-06747711.

By following these procedures, laboratory professionals can ensure the safe and compliant
disposal of PF-06747711, contributing to a secure and sustainable research environment.
Always consult your institution's specific safety and disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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